Cas no 1497695-01-8 ([3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone)

• Product Name: [3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone
• CAS No: 1497695-01-8
• MF: C₂₂H₂₉N₅O
• MW: 379.498564481735
• MDL: MFCD28222769
• CID: 5061002
• Update Time: 2025-10-29

[3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone
• (3-(1-(3-(Dimethylamino)propyl)-1H-imidazol-2-yl)piperidin-1-yl)(1H-indol-6-yl)methanone
• SY248126
• (3-{2-[1-(1H-indol-6-ylcarbonyl)piperidin-3-yl]-1H-imidazol-1-yl}propyl)dimethylamine
• [3-[1-[3-(dimethylamino)propyl]imidazol-2-yl]piperidin-1-yl]-(1H-indol-6-yl)methanone

• MDL： MFCD28222769
• Inchi： 1S/C22H29N5O/c1-25(2)11-4-13-26-14-10-24-21(26)19-5-3-12-27(16-19)22(28)18-7-6-17-8-9-23-20(17)15-18/h6-10,14-15,19,23H,3-5,11-13,16H2,1-2H3
• InChI Key： PBZVDKBZWLASJK-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C=CNC2=C1)N1CCCC(C2=NC=CN2CCCN(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 527
• XLogP3: 2.2
• Topological Polar Surface Area: 57.2

Additional information on [3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone

Professional Introduction to [3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone and CAS No. 1497695-01-8

The compound with the CAS number 1497695-01-8 and the product name [3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

At the core of this compound's structure lies a sophisticated interplay of functional groups, including a dimethylamino side chain, an imidazolyl ring, and a piperidinyl moiety, all of which contribute to its unique chemical properties. The presence of these elements not only enhances its solubility and bioavailability but also opens up possibilities for diverse interactions with biological targets. Specifically, the [3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone moiety has been studied for its ability to modulate various enzymatic pathways, making it a promising candidate for the development of novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The imidazolyl and piperidinyl rings in this compound are particularly noteworthy, as they have been shown to exhibit strong binding affinities with a range of biological targets. For instance, studies have demonstrated that derivatives of imidazole can interact with enzymes involved in inflammation and pain signaling, while piperidine derivatives are known for their role in central nervous system (CNS) drug development.

The dimethylamino group further contributes to the compound's pharmacological profile by enhancing its ability to cross the blood-brain barrier. This is particularly relevant in the context of CNS disorders, where effective drug delivery is crucial. The combination of these structural features makes [3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone a versatile scaffold for designing molecules with targeted therapeutic effects.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The introduction of the dimethylamino side chain requires precise control over reaction conditions to ensure high yield and purity. Similarly, the integration of the imidazolyl and piperidinyl rings demands careful selection of catalysts and reagents to achieve optimal functionalization. These synthetic challenges underscore the compound's complexity and highlight the expertise required to produce it on an industrial scale.

The biological activity of [3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone has been extensively investigated in preclinical studies. Research has shown that this compound exhibits inhibitory effects on several key enzymes implicated in various diseases. For example, it has been found to inhibit COX-2, an enzyme central to inflammatory processes, thereby suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with other enzymes such as kinases and phosphodiesterases has been explored, indicating its broad spectrum of biological activity.

The indole moiety in this compound is another critical feature that contributes to its pharmacological properties. Indole derivatives are well-known for their diverse biological activities, including antimicrobial, antiviral, and anticancer effects. By incorporating an indole group into the molecular framework, researchers have been able to harness these properties for therapeutic purposes. Studies have shown that derivatives of indole can selectively target cancer cells while sparing healthy tissues, making them attractive candidates for oncology research.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound at both molecular and cellular levels. Molecular docking simulations have been used to predict how [3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone interacts with its biological targets. These simulations have provided valuable insights into the binding affinities and mechanisms of action, guiding further optimization efforts.

The potential therapeutic applications of this compound are vast and span across multiple disease areas. In oncology, for instance, it has shown promise as a kinase inhibitor capable of disrupting tumor growth pathways. In neurology, its ability to modulate neurotransmitter activity makes it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its anti-inflammatory properties suggest potential uses in managing chronic diseases like rheumatoid arthritis.

The development of new drug candidates is often hampered by issues related to drug resistance and toxicity. However, compounds like [3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone offer hope by providing novel scaffolds that can overcome these challenges. By leveraging cutting-edge synthetic techniques and computational methods, researchers are able to design molecules with improved efficacy and reduced side effects.

In conclusion, [3-[1-[3-(Dimethylamino)propyl]-2-imidazolyl]-1-piperidinyl](6-indolyl)methanone (CAS No. 1497695-01-8) stands out as a significant advancement in chemical pharmaceuticals due to its complex structure and diverse biological activities. Its potential applications in treating various diseases make it a valuable asset in ongoing research efforts aimed at developing new therapeutic agents.